N~2~-(4-iodophenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide
Overview
Description
N~2~-(4-iodophenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide is a chemical compound that belongs to the class of glycine transporter 1 (GlyT1) inhibitors. It is a potent and selective inhibitor of GlyT1, which is a protein responsible for the reuptake of glycine in the central nervous system. The inhibition of GlyT1 leads to an increase in glycine levels in the synaptic cleft, which enhances the activity of N-methyl-D-aspartate (NMDA) receptors, resulting in improved cognitive function and memory.
Mechanism of Action
The mechanism of action of N~2~-(4-iodophenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide involves the inhibition of N~2~-(4-iodophenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide, which is responsible for the reuptake of glycine in the central nervous system. The inhibition of N~2~-(4-iodophenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide leads to an increase in glycine levels in the synaptic cleft, which enhances the activity of NMDA receptors. This results in improved cognitive function and memory.
Biochemical and Physiological Effects:
N~2~-(4-iodophenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide has been shown to have several biochemical and physiological effects. It has been shown to increase glycine levels in the synaptic cleft, leading to enhanced activity of NMDA receptors. This results in improved cognitive function and memory. It has also been shown to have analgesic and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N~2~-(4-iodophenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide in lab experiments is its high selectivity for N~2~-(4-iodophenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide. This allows for the specific targeting of N~2~-(4-iodophenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide without affecting other neurotransmitter systems. However, one of the limitations of using this compound is its poor solubility, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on N~2~-(4-iodophenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide. One direction is to investigate its potential therapeutic applications in other neurological and psychiatric disorders, such as depression and anxiety. Another direction is to develop more potent and selective N~2~-(4-iodophenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide inhibitors with improved solubility and pharmacokinetic properties. Additionally, further research is needed to elucidate the long-term effects and safety profile of this compound.
Scientific Research Applications
N~2~-(4-iodophenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to improve cognitive function and memory in animal models of schizophrenia, Alzheimer's disease, and attention deficit hyperactivity disorder (ADHD). It has also been investigated for its potential as an analgesic and anti-inflammatory agent.
properties
IUPAC Name |
2-(4-iodo-N-methylsulfonylanilino)-N-(4-methylphenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17IN2O3S/c1-12-3-7-14(8-4-12)18-16(20)11-19(23(2,21)22)15-9-5-13(17)6-10-15/h3-10H,11H2,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMLACFXAJZIXLY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CN(C2=CC=C(C=C2)I)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17IN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.